Cas no 901268-74-4 (3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901268-74-4
• MF: C₂₆H₂₃N₃O₃
• MW: 425.479126214981
• CID: 6536122
• Update Time: 2025-08-02

3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline

• Inchi： 1S/C26H23N3O3/c1-16-5-8-18(9-6-16)29-26-20-14-19(30-2)10-11-22(20)27-15-21(26)25(28-29)17-7-12-23(31-3)24(13-17)32-4/h5-15H,1-4H3
• InChI Key： HHOGAIJUOHEAHJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C2N(C3=CC=C(C)C=C3)N=C(C3=CC=C(OC)C(OC)=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Research Brief on 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS: 901268-74-4)

The compound 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline (CAS: 901268-74-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazoloquinoline derivative exhibits a unique structural framework, which has been explored for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Preliminary data suggest that 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline exhibits selective inhibition against certain kinases, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to identify the pharmacophoric elements responsible for its bioactivity, with particular emphasis on the methoxy and methylphenyl substituents.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. The dimethoxyphenyl moiety, a common feature in many bioactive molecules, is believed to contribute to its ability to modulate inflammatory pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting a dual therapeutic potential that warrants further investigation. These findings highlight the versatility of this compound and its applicability across multiple therapeutic areas.

The synthetic accessibility of 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has also been a focal point of recent studies. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and ensure its structural integrity. These efforts underscore the importance of robust synthetic methodologies in the development of novel therapeutic agents.

Despite these promising advancements, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies are needed to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, toxicological assessments must be conducted to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these gaps and accelerate the compound's progression through the drug development pipeline.

In conclusion, 3-(3,4-dimethoxyphenyl)-8-methoxy-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties, combined with advancements in synthetic chemistry, position it as a promising candidate for further development. Continued research efforts will be crucial to fully unlock its therapeutic potential and address the remaining challenges in its development.